molecular formula C18H30O2 B080286 Octadec-9-en-12-ynoic acid CAS No. 13214-35-2

Octadec-9-en-12-ynoic acid

Cat. No.: B080286
CAS No.: 13214-35-2
M. Wt: 278.4 g/mol
InChI Key: SAOSKFBYQJLQOS-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

Synthetic Routes and Reaction Conditions: Octadec-9-en-12-ynoic acid is typically synthesized through the reaction of cis-9-octadecen-12-ol with dehydrating agents such as sulfuric acid or oxalic acid . The reaction conditions often involve controlled temperatures and the use of organic solvents to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound involves large-scale chemical synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. The process may include additional purification steps to ensure the compound’s purity .

Chemical Reactions Analysis

Types of Reactions: Octadec-9-en-12-ynoic acid undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions include various oxygenated, hydrogenated, or halogenated derivatives of this compound .

Comparison with Similar Compounds

Properties

CAS No.

13214-35-2

Molecular Formula

C18H30O2

Molecular Weight

278.4 g/mol

IUPAC Name

(E)-octadec-9-en-12-ynoic acid

InChI

InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b10-9+

InChI Key

SAOSKFBYQJLQOS-MDZDMXLPSA-N

SMILES

CCCCCC#CCC=CCCCCCCCC(=O)O

Isomeric SMILES

CCCCCC#CC/C=C/CCCCCCCC(=O)O

Canonical SMILES

CCCCCC#CCC=CCCCCCCCC(=O)O

Key on ui other cas no.

13214-35-2

Synonyms

(Z)-isomer of crepenynic acid
crepenynic acid
octadec-9-en-12-ynoic acid

Origin of Product

United States

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